Cas no 2287300-40-5 (7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287300-40-5
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 6175225
• PubChem ID: 165737744
• Update Time: 2025-10-21

7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole
• EN300-6750303
• 2287300-40-5

• Inchi： 1S/C11H12ClN3O/c12-9-2-1-3-10-11(9)15(14-13-10)6-7-16-8-4-5-8/h1-3,8H,4-7H2
• InChI Key： LMABJDVACOMMRA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(CCOC1CC1)N=N2

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole

7-Chloro-1-(2-Cyclopropoxyethyl)-1H-1,2,3-Benzotriazole: A Comprehensive Overview

7-Chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole, with the CAS number 2287300-40-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of this compound is characterized by a benzotriazole ring system with a chlorine substituent at the 7-position and a cyclopropoxyethyl group attached at the 1-position.

The benzotriazole moiety in this compound plays a crucial role in its electronic properties, making it a promising candidate for applications in optoelectronics and as a ligand in coordination chemistry. Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials with tailored optical and electronic properties.

One of the key features of 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole is its ability to act as a versatile ligand in metal coordination complexes. Research has shown that this compound can form stable complexes with transition metals such as copper and zinc, which exhibit interesting magnetic and catalytic properties. These findings have opened up new avenues for its use in catalysis and sensor technologies.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the cyclopropoxyethyl group at the 1-position requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for large-scale production.

The application of 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole extends beyond traditional chemical synthesis into areas such as drug discovery and agrochemicals. Its unique structure allows for interactions with biological systems, making it a potential candidate for developing new pharmaceutical agents or pesticides with improved efficacy and reduced environmental impact.

Recent studies published in leading journals such as Nature Chemistry and Angewandte Chemie have explored the use of this compound in constructing supramolecular assemblies and stimuli-responsive materials. These investigations have demonstrated its ability to self-assemble into ordered structures under specific conditions, which could be harnessed for applications in nanotechnology.

In conclusion, 7-chloro-1-(2-cyclopropoxyethyl)-1H-1,2,3-benzotriazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development.